Cas no 62022-06-4 (Pyrimidine, 2-chloro-4-[(1,1-dimethylethyl)dioxy]-6-methyl-)

• Product name: Pyrimidine, 2-chloro-4-[(1,1-dimethylethyl)dioxy]-6-methyl-
• CAS No: 62022-06-4
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 460449
• PubChem ID: 12315785

Pyrimidine, 2-chloro-4-[(1,1-dimethylethyl)dioxy]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-4-[(1,1-dimethylethyl)dioxy]-6-methyl-
• 4-tert-butylperoxy-2-chloro-6-methylpyrimidine
• 62022-06-4
• DTXSID30487507

• Inchi： InChI=1S/C9H13ClN2O2/c1-6-5-7(12-8(10)11-6)13-14-9(2,3)4/h5H,1-4H3
• InChI Key： KIUIJMOLDVNEJJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC(=N1)Cl)OOC(C)(C)C

Computed Properties

• Exact Mass: 216.06669
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24